Green thin film for stable electrical switching in a low-cost washable memory device: proof of concept†

RSC Advances Pub Date: 2021-01-21 DOI: 10.1039/D0RA08784J

Abstract

Low-cost and washable resistive switching (RS) memory devices with stable retention and low operational voltage are important for higher speed and denser non-volatile memories. In the case of green electronics, pectin has emerged as a suitable alternative to toxic metal oxides for resistive switching applications. Herein, a pectin-based thin film was fabricated on a fluorine-doped tin oxide glass substrate for RS mechanism. The presence of sp3–C groups with low binding energy corresponds to tunable charged defects and the oxygen vacancies confirmed by the O 1s spectra that plays a decisive role in the resistive switching mechanism, as revealed by X-ray photoemission spectroscopy (XPS). The surface morphology of the pectin film shows homogeneous growth and negligible surface roughness (38.98 ± 9.09). The pectin film can dissolve in DI water (10 minutes) owing to its ionization of carboxylic groups, that meet the trends of transient electronics. The developed Ag/pectin/FTO-based memory cell exhibits stable and reproducible bipolar resistive switching behavior along with an excellent ON/OFF ratio (104) and negligible electrical degradation was observed over 30 repeated cycles. Hence, it appears to be a valuable application for green electronics. Indeed, biocompatible storage devices derived from natural pectin are promising for high-density safe applications for information storage systems, flexible electronics, and green electronics.

Graphical abstract: Green thin film for stable electrical switching in a low-cost washable memory device: proof of concept
Green thin film for stable electrical switching in a low-cost washable memory device: proof of concept†
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